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Divanillin Sensory Recognition Threshold

The table below summarizes the key sensory data point available from the current literature.

Parameter Value Context
Human Recognition 1.0 Threshold for perceiving a "velvety mouth-coating sensation”
Threshold pmol/kg in a food matrix [1].

This single data point comes from a study on divanillin's sensory properties in food, not from controlled
drug development experiments. The methodologies for determining this threshold and other critical data
(e.g., optimal concentrations for efficacy in biological systems) are not detailed in the available search

results.

Framework for a Technical Support Center

Based on the information available, here is a proposed structure and some example FAQs for your support

center. You would need to populate it with more detailed experimental data from further research.

Example Troubleshooting Guide & FAQs
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e Q: What is a typical starting point for divanillin concentration in cell-based assays?

o A: A precise starting point is not established in the available literature. The sensory threshold of
1.0 pmollkg (= 1.0 uM in agueous solution) could serve as an initial reference for bioactivity
studies [1]. A dose-response experiment should be designed around this value.

¢ Q: How can I quantify divanillin in my experimental samples?

o A: According to recent research, High-Performance Liquid Chromatography with a Diode-Array
Detector (HPLC-DAD) is a validated method. The developed protocol uses a C18 column, a
methanol-water gradient with phosphoric acid, and detection at 254 nm for divanillin [2].

¢ Q: My divanillin solution appears to precipitate. How can I improve solubility?

o A: The sample preparation method from one study suggests using a mixture of DMSO and
acidified methanol/water (1:1 ratio) with sonication to effectively dissolve divanillin extracted
from vanilla pods [2].

Experimental Workflow Visualization

The Graphviz diagram below outlines a general workflow for establishing divanillin's effects, which you can

adapt as you gather more specific protocol information.
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Divanillin Bioactivity Study Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s601876?utm_src=pdf-body-img
https://www.smolecule.com/products/s601876?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. Induction of axial chirality in divanillin by interaction with... | PLOS One [journals.plos.org]
2. Simultaneous Determination of the Main Aromatic... | Preprints.org [preprints.org]

To cite this document: Smolecule. [optimizing divanillin concentration for sensory threshold].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b601876#optimizing-divanillin-concentration-for-sensory-

threshold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: ;)tr;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0178597
https://www.preprints.org/manuscript/202411.1919/v1
https://www.smolecule.com/products/b601876#optimizing-divanillin-concentration-for-sensory-threshold
https://www.smolecule.com/products/b601876#optimizing-divanillin-concentration-for-sensory-threshold
https://www.smolecule.com/products/b601876#optimizing-divanillin-concentration-for-sensory-threshold
https://www.smolecule.com/products/b601876#optimizing-divanillin-concentration-for-sensory-threshold
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s601876?utm_src=pdf-bulk
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

